Clobutinol hydrochloride

Description

Clobutinol hydrochloride is a cough suppressant that acts centrally on the medullary cough center . This small molecule drug was initially approved in 1961 and reached a maximum clinical trial phase of IV . However, it has since been withdrawn from the US and EU markets due to concerns about prolonging the QT interval and causing cardiac arrhythmia in some patients . The availability of clobutinol as an over-the-counter drug in several countries, combined with its potential cardiovascular risks, prompted its withdrawal .

Clobutinol hydrochloride is the hydrochloride salt of clobutinol . Clobutinol hydrochloride affects heart rate and blood pressure, and it can be used for cough . Chemically, clobutinol is identified as 1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethyl-2-butanol, belonging to the class of phenylbutylamines . Clobutinol hydrochloride is a member of benzenes and an organic amino compound .

Other cough suppressants include expectorants, which act locally . Clobutinol was developed before drug-induced Torsade de Pointes (TdP) was a major consideration in drug development . Despite its long-term use, the detection of cardiovascular risks led to its withdrawal from the market .

• CAS No.: 1215-83-4
• Product Name: Clobutinol hydrochloride
• Molecular Formula: C14H23Cl2NO
• Molecular Weight: 292.2 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-4-(dimethylamino)-2,3-dimethylbutan-2-ol;hydrochloride
• Standard InChI: InChI=1S/C14H22ClNO.ClH/c1-11(10-16(3)4)14(2,17)9-12-5-7-13(15)8-6-12;/h5-8,11,17H,9-10H2,1-4H3;1H
• Standard InChIKey: ZMROYCGIWPNZNJ-UHFFFAOYSA-N
• SMILES: CC(CN(C)C)C(C)(CC1=CC=C(C=C1)Cl)O.Cl
• Canonical SMILES: CC(CN(C)C)C(C)(CC1=CC=C(C=C1)Cl)O.Cl
• Purity: > 95%
• Synonyms: 4-Chloro-α-[2-(dimethylamino)-1-methylethyl]-α-methylbenzeneethanol Hydrochloride; p-Chloro-α-[2-(dimethylamino)-1-methylethyl]-α-methylphenethyl Alcohol Hydrochloride; Biotertussin; KAT 256; Silom; Silomat; Silonist
• PubChem Compound: 92876
• Last Modified: Aug 15 2023